An In-depth Technical Guide to 4-Chloro-1,2-benzisoxazol-3(2H)-one: Synthesis, Characterization, and Therapeutic Potential
An In-depth Technical Guide to 4-Chloro-1,2-benzisoxazol-3(2H)-one: Synthesis, Characterization, and Therapeutic Potential
This guide provides a comprehensive technical overview of 4-Chloro-1,2-benzisoxazol-3(2H)-one, a heterocyclic compound belonging to a class of molecules recognized for their significant therapeutic potential. As specific literature on this particular derivative is limited, this document synthesizes information from analogous structures and established chemical principles to offer researchers, scientists, and drug development professionals a robust framework for its synthesis, characterization, and exploration in medicinal chemistry.
Introduction: The Benzisoxazole Scaffold as a Privileged Structure
The 1,2-benzisoxazole ring system is a "privileged scaffold" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its derivatives have demonstrated a wide array of pharmacological activities, including antipsychotic, antimicrobial, anticonvulsant, and anticancer properties.[2][3] Notable drugs such as the antipsychotic risperidone and the anticonvulsant zonisamide feature this heterocyclic core, underscoring its importance in the development of therapeutics.[4] The introduction of a chlorine atom at the 4-position of the benzisoxazolone ring, as in the title compound, is anticipated to modulate its electronic properties and biological activity, making it a compelling target for further investigation.
Physicochemical Properties of 4-Chloro-1,2-benzisoxazol-3(2H)-one
While comprehensive experimental data for this specific compound is not widely published, its fundamental properties can be identified and predicted based on its structure and data from chemical suppliers.
| Property | Value | Source |
| IUPAC Name | 4-Chloro-1,2-benzisoxazol-3(2H)-one | - |
| CAS Number | 178748-22-6 | [5] |
| Molecular Formula | C₇H₄ClNO₂ | [5] |
| Molecular Weight | 169.57 g/mol | [5] |
| Appearance | Predicted: White to off-white solid | Inferred |
| Melting Point | Not reported | - |
| Boiling Point | Not reported | - |
| Solubility | Predicted: Soluble in organic solvents such as DMSO, DMF, and chlorinated solvents. | Inferred |
Proposed Synthesis and Mechanistic Rationale
The synthesis of 4-Chloro-1,2-benzisoxazol-3(2H)-one can be logically approached through a two-step sequence starting from commercially available 2-chloro-6-nitrotoluene. This proposed pathway involves the synthesis of a key intermediate, 4-chloro-2-hydroxybenzonitrile, followed by an oxidative cyclization.
Synthesis of Key Intermediate: 4-Chloro-2-hydroxybenzonitrile
A plausible route to the necessary precursor, 4-chloro-2-hydroxybenzonitrile, involves the conversion of 4-chloro-2-nitrobenzonitrile. The latter can be synthesized from 2,5-dichloronitrobenzene through a nucleophilic aromatic substitution with a cyanide source, a reaction that has been previously documented.[6] The subsequent reduction of the nitro group to an amine, followed by diazotization and hydrolysis, would yield the desired 4-chloro-2-hydroxybenzonitrile.
Oxidative Cyclization to form 4-Chloro-1,2-benzisoxazol-3(2H)-one
The final step involves the intramolecular oxidative cyclization of 4-chloro-2-hydroxybenzonitrile. This transformation can be achieved using various oxidizing agents, with hydrogen peroxide being a common and effective choice. The reaction proceeds via the formation of a hydroperoxy intermediate which then undergoes cyclization to form the N-O bond of the isoxazolone ring.
Diagram of Proposed Synthetic Pathway
Caption: A plausible multi-step synthesis of the target compound.
Experimental Protocol: Oxidative Cyclization
This is a representative protocol based on analogous transformations and should be optimized for this specific substrate.
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Reaction Setup: To a solution of 4-chloro-2-hydroxybenzonitrile (1.0 eq) in a suitable solvent such as methanol or aqueous base, add a catalytic amount of a base (e.g., potassium carbonate).
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Addition of Oxidant: Cool the mixture in an ice bath and add 30% hydrogen peroxide (1.5 - 2.0 eq) dropwise, maintaining the temperature below 10 °C.[7]
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Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress by thin-layer chromatography (TLC).
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Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Acidify the mixture with 1M HCl to precipitate the product.
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Purification: Collect the solid by filtration, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).
Spectroscopic Characterization
The structural confirmation of 4-Chloro-1,2-benzisoxazol-3(2H)-one would rely on standard spectroscopic techniques. The following are predicted spectral data:
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¹H NMR (400 MHz, DMSO-d₆):
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A doublet around δ 7.8-8.0 ppm (1H, corresponding to the proton at C7).
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A triplet around δ 7.5-7.7 ppm (1H, corresponding to the proton at C6).
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A doublet around δ 7.3-7.5 ppm (1H, corresponding to the proton at C5).
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A broad singlet for the N-H proton, which may be solvent-dependent.
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¹³C NMR (100 MHz, DMSO-d₆):
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A carbonyl carbon (C=O) signal around δ 165-170 ppm.
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Aromatic carbon signals between δ 110-150 ppm.
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IR (ATR, cm⁻¹):
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A strong carbonyl (C=O) stretch around 1700-1750 cm⁻¹.
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An N-H stretch around 3100-3300 cm⁻¹.
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C-Cl and C-O stretching vibrations in the fingerprint region.
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Mass Spectrometry (ESI-MS):
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Expected [M-H]⁻ ion at m/z 168.0, and [M+H]⁺ ion at m/z 170.0, showing the characteristic isotopic pattern for a chlorine-containing compound.
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Reactivity and Potential for Further Functionalization
The 4-Chloro-1,2-benzisoxazol-3(2H)-one scaffold offers several sites for further chemical modification, enhancing its utility as a building block in drug discovery.
Diagram of Potential Reaction Sites
Sources
- 1. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 2. semanticscholar.org [semanticscholar.org]
- 3. e-journals.in [e-journals.in]
- 4. sites.esa.ipb.pt [sites.esa.ipb.pt]
- 5. Intramolecular redox cyclization reaction access to cinnolines from 2-nitrobenzyl alcohol and benzylamine via intermediate 2-nitrosobenzaldehyde - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 6. data.epo.org [data.epo.org]
- 7. researchgate.net [researchgate.net]
